Cas no 5350-81-2 (Benzeneacetic acid, a-phenyl-, 1,1-dimethylethyl ester)
5350-81-2 structure
Product Name:Benzeneacetic acid, a-phenyl-, 1,1-dimethylethyl ester
CAS No:5350-81-2
MF:C18H20O2
MW:268.350205421448
CID:383068
PubChem ID:219154
Update Time:2025-04-19
Benzeneacetic acid, a-phenyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-phenyl-, 1,1-dimethylethyl ester
- tert-butyl 2,2-diphenylacetate
- 2-methyl-2-propyl diphenylacetate
- AC1L565J
- AC1Q5XJH
- AR-1L6063
- CTK4J8270
- diphenyl-acetic acid tert-butyl ester
- Diphenylessiggsaeure-tert-butylester
- Diphenyl-essigsaeure-tert-butylester
- NSC68
- SureCN7043298
- tert-butyl diphenylacetate
- DIPHENYLACETIC ACID, TERT-BUTYL ESTER
- 5350-81-2
- NSC-68
- DTXSID80276948
- SCHEMBL7043298
-
- Inchi: 1S/C18H20O2/c1-18(2,3)20-17(19)16(14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13,16H,1-3H3
- InChI Key: HPPHTROHWKIVFA-UHFFFAOYSA-N
- SMILES: O(C(C(C1C=CC=CC=1)C1C=CC=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 268.1464
- Monoisotopic Mass: 268.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzeneacetic acid, a-phenyl-, 1,1-dimethylethyl ester Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
5350-81-2 (Benzeneacetic acid, a-phenyl-, 1,1-dimethylethyl ester) Related Products
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- 42253-99-6(Benzeneacetic acid, a-methyl-, ethyl ester, (aS)-)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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